4-({[2-(2-Fluorophenyl)-1,3-thiazol-4-yl]acetyl}amino)butanoic acid

Specification

• Molecular Formula: C15H15FN2O3S
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 4-[[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]acetyl]amino]butanoic acid
• Standard InChI: InChI=1S/C15H15FN2O3S/c16-12-5-2-1-4-11(12)15-18-10(9-22-15)8-13(19)17-7-3-6-14(20)21/h1-2,4-5,9H,3,6-8H2,(H,17,19)(H,20,21)
• Standard InChI Key: GKHSXRPAKVTEOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=CS2)CC(=O)NCCCC(=O)O)F

Introduction

The compound 4-({[2-(2-Fluorophenyl)-1,3-thiazol-4-yl]acetyl}amino)butanoic acid is a synthetic organic molecule belonging to the thiazole family. Thiazole derivatives are widely recognized for their biological and pharmaceutical significance, particularly in antimicrobial, anticancer, and anti-inflammatory applications. This article provides a comprehensive breakdown of the compound's structure, synthesis, potential applications, and related research.

Structural Overview

The molecular structure of 4-({[2-(2-Fluorophenyl)-1,3-thiazol-4-yl]acetyl}amino)butanoic acid includes:

• A thiazole ring (a five-membered heterocyclic structure containing sulfur and nitrogen).

• A fluorophenyl group attached to the thiazole ring.

• A butanoic acid chain, which contributes to its acidic properties.

• An acetylamino linkage, connecting the thiazole and butanoic acid moieties.

This combination of functional groups suggests potential biological activity due to the electron-withdrawing fluorine atom and the reactive thiazole nucleus.

Synthesis Pathways

Although no direct synthesis of this specific compound was identified in the search results, analogous thiazole derivatives are typically synthesized using the Hantzsch thiazole synthesis or similar methods:

• Key Reagents:

  • Fluorinated aromatic precursors (e.g., 2-fluoroaniline derivatives).

  • Thiourea or sulfur-containing compounds for thiazole formation.

  • Acetyl chloride or acetic anhydride for acetylation.

  • Butanoic acid derivatives for chain extension.

• Reaction Conditions:

  • Reflux in ethanol or other polar solvents.

  • Acid or base catalysts to facilitate condensation reactions.

• Characterization Techniques:

  • Infrared (IR) spectroscopy for functional group identification.

  • Nuclear Magnetic Resonance (NMR) for structural confirmation.

  • Mass spectrometry (MS) for molecular weight determination.

Biological Significance

Thiazole derivatives, including compounds structurally related to 4-({[2-(2-Fluorophenyl)-1,3-thiazol-4-yl]acetyl}amino)butanoic acid, exhibit diverse pharmacological activities:

• Antimicrobial Activity:

  • Thiazoles are known to inhibit bacterial and fungal growth by interfering with cell wall synthesis or metabolic pathways.

  • The fluorophenyl group enhances lipophilicity, improving membrane permeability and bioavailability.

• Anticancer Potential:

  • Many thiazole-based compounds target cancer cells by binding to DNA or inhibiting specific enzymes.

  • Fluorinated derivatives have been reported to show selective cytotoxicity against breast adenocarcinoma cell lines (e.g., MCF7).

• Anti-inflammatory Properties:

  • The acidic nature of butanoic acid derivatives contributes to anti-inflammatory activity by modulating prostaglandin pathways.

Related Research Findings

Several studies on structurally similar compounds highlight their potential applications:

Study	Compound	Findings
	3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic acids	Exhibited moderate antimicrobial activity and promoted plant growth.
	N-(4-(4-Bromophenyl)thiazol-2-yl)-2-chloroacetamide	Demonstrated significant anticancer activity against MCF7 cells and antimicrobial efficacy against Gram-positive/negative bacteria.
	4-(4-Aryl)-2-(5-(4-fluorophenyl)-thiazoles	Showed structural stability and high yields during synthesis; applicable in drug discovery pipelines.

Challenges and Future Directions

While promising, the development of compounds like 4-({[2-(2-Fluorophenyl)-1,3-thiazol-4-yl]acetyl}amino)butanoic acid faces several challenges:

• Synthetic Complexity: Multi-step reactions with precise control over regioselectivity are required.

• Limited Data: Specific biological evaluations of this compound remain unexplored.

• Toxicity Profiles: Fluorinated compounds may exhibit off-target effects requiring comprehensive safety assessments.

Future research should focus on:

• Optimizing synthetic routes for higher yields and purity.

• Conducting in vitro and in vivo studies to evaluate pharmacokinetics and pharmacodynamics.

• Exploring its potential as a lead compound for drug development.